Cas no 1183132-92-4 (1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine)

1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine structure
1183132-92-4 structure
Product Name:1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine
CAS No:1183132-92-4
MF:C8H9N3S
MW:179.242159605026
CID:5745357
PubChem ID:60783079
Update Time:2023-11-24

1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1108273
    • 1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
    • 1-(THIOPHEN-2-YLMETHYL)-1H-PYRAZOL-3-AMINE
    • 1183132-92-4
    • 1H-Pyrazol-3-amine, 1-(2-thienylmethyl)-
    • 1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine
    • Inchi: 1S/C8H9N3S/c9-8-3-4-11(10-8)6-7-2-1-5-12-7/h1-5H,6H2,(H2,9,10)
    • InChI Key: IFWPAFVSRCYYCZ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CN1C=CC(N)=N1

Computed Properties

  • Exact Mass: 179.05171847g/mol
  • Monoisotopic Mass: 179.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 380.7±27.0 °C(Predicted)
  • pka: 4.03±0.12(Predicted)

1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine Pricemore >>

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